Cas no 1806708-03-1 (2-(3-Chloro-2-oxopropyl)-5-methylphenylacetic acid)
2-(3-Chloro-2-oxopropyl)-5-methylphenylacetic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(3-Chloro-2-oxopropyl)-5-methylphenylacetic acid
-
- Inchi: 1S/C12H13ClO3/c1-8-2-3-9(5-11(14)7-13)10(4-8)6-12(15)16/h2-4H,5-7H2,1H3,(H,15,16)
- InChI Key: BWANYKQCTMQLBR-UHFFFAOYSA-N
- SMILES: ClCC(CC1C=CC(C)=CC=1CC(=O)O)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 5
- Complexity: 265
- XLogP3: 2
- Topological Polar Surface Area: 54.4
2-(3-Chloro-2-oxopropyl)-5-methylphenylacetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A010013594-250mg |
2-(3-Chloro-2-oxopropyl)-5-methylphenylacetic acid |
1806708-03-1 | 97% | 250mg |
484.80 USD | 2021-05-28 | |
| Alichem | A010013594-500mg |
2-(3-Chloro-2-oxopropyl)-5-methylphenylacetic acid |
1806708-03-1 | 97% | 500mg |
806.85 USD | 2021-05-28 | |
| Alichem | A010013594-1g |
2-(3-Chloro-2-oxopropyl)-5-methylphenylacetic acid |
1806708-03-1 | 97% | 1g |
1,579.40 USD | 2021-05-28 |
2-(3-Chloro-2-oxopropyl)-5-methylphenylacetic acid Related Literature
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
Additional information on 2-(3-Chloro-2-oxopropyl)-5-methylphenylacetic acid
Introduction to 2-(3-Chloro-2-oxopropyl)-5-methylphenylacetic Acid (CAS No. 1806708-03-1)
2-(3-Chloro-2-oxopropyl)-5-methylphenylacetic acid, identified by its CAS number 1806708-03-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of phenylacetic acids, which are known for their diverse biological activities and potential therapeutic applications. The presence of a 3-chloro-2-oxopropyl side chain and a 5-methylphenyl group imparts unique chemical properties that make it a valuable intermediate in synthetic chemistry and drug discovery.
The structural features of 2-(3-Chloro-2-oxopropyl)-5-methylphenylacetic acid contribute to its reactivity and functionality, making it a versatile building block for the synthesis of more complex molecules. In particular, the acetic acid moiety provides a carboxylic acid functional group, which can participate in various chemical reactions such as esterification, amidation, and condensation reactions. These reactions are crucial for the development of novel pharmaceutical agents and agrochemicals.
Recent advancements in medicinal chemistry have highlighted the importance of phenylacetic acid derivatives in the design of bioactive compounds. Studies have demonstrated that modifications in the phenyl ring and side chains can significantly influence the pharmacological properties of these molecules. For instance, the introduction of electron-withdrawing groups like the 3-chloro substituent can enhance the metabolic stability and binding affinity of drug candidates. Similarly, the 5-methylphenyl group can contribute to lipophilicity, an essential parameter for drug absorption and distribution.
In the context of contemporary research, 2-(3-Chloro-2-oxopropyl)-5-methylphenylacetic acid has been explored as a precursor in the synthesis of potential therapeutic agents. Its unique structural framework allows for further functionalization, enabling researchers to tailor its properties for specific applications. For example, derivatives of this compound have been investigated for their potential role in modulating enzyme activity and receptor binding. These studies underscore the compound's significance as a pharmacophore in drug design.
The synthesis of 2-(3-Chloro-2-oxopropyl)-5-methylphenylacetic acid involves multi-step organic transformations that highlight its synthetic utility. The process typically begins with the chlorination and oxidation of propylene derivatives, followed by coupling reactions with appropriately substituted aromatic compounds. The use of palladium-catalyzed cross-coupling reactions has been particularly effective in constructing the desired phenylacetic acid core. These synthetic strategies not only showcase the compound's versatility but also demonstrate advancements in catalytic methods that enhance efficiency and selectivity.
Evaluation of 2-(3-Chloro-2-oxopropyl)-5-methylphenylacetic acid in preclinical studies has revealed promising biological activities. Research indicates that this compound exhibits inhibitory effects on certain enzymes and receptors associated with inflammatory pathways. Such findings are particularly relevant given the increasing interest in developing novel anti-inflammatory agents with improved efficacy and reduced side effects. The compound's ability to interact with biological targets suggests its potential as a lead compound for further medicinal chemistry optimization.
The role of computational chemistry in analyzing 2-(3-Chloro-2-oxopropyl)-5-methylphenylacetic acid cannot be overstated. Molecular modeling techniques have been employed to predict binding affinities and metabolic stability, providing critical insights into its pharmacokinetic behavior. These computational studies complement experimental approaches by allowing researchers to screen large libraries of derivatives rapidly. The integration of computational methods with traditional synthetic chemistry has accelerated the discovery process and led to more informed decision-making in drug development.
The industrial significance of 2-(3-Chloro-2-oxopropyl)-5-methylphenylacetic acid is further emphasized by its application in large-scale manufacturing processes. Its use as an intermediate in producing active pharmaceutical ingredients (APIs) underscores its importance in the pharmaceutical industry. The scalability of its synthesis ensures a steady supply for research and commercial purposes, making it a valuable asset for chemical manufacturers.
Future directions in research on 2-(3-Chloro-2-oxopropyl)-5-methylphenylacetic acid include exploring its potential in combination therapies and developing novel delivery systems. The compound's multifunctionality makes it an attractive candidate for synergistic approaches in treating complex diseases. Additionally, advancements in nanotechnology may enable targeted delivery systems that enhance bioavailability and therapeutic efficacy.
In conclusion, 2-(3-Chloro-2-oxopropyl)-5-methylphenylacetic acid (CAS No. 1806708-03-1) is a multifaceted compound with significant implications in pharmaceutical research and industrial applications. Its unique structural features, synthetic utility, and biological activities position it as a key intermediate in drug discovery efforts. As research continues to uncover new possibilities, this compound is poised to play an increasingly important role in developing innovative therapeutic solutions.
1806708-03-1 (2-(3-Chloro-2-oxopropyl)-5-methylphenylacetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)